2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine

• IUPAC Name: 2-(1-benzyl-2,3-dihydroindol-3-yl)ethanamine
• InChI: InChI=1S/C17H20N2/c18-11-10-15-13-19(12-14-6-2-1-3-7-14)17-9-5-4-8-16(15)17/h1-9,15H,10-13,18H2
• InChI Key: ISYMAIZNPSWPHC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2N1CC3=CC=CC=C3)CCN
• Molecular Formula: C17H20N2
• Molecular Weight: 252.35 g/mol

Description

2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine, also known as 2C-B, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1974 and is known for its hallucinogenic effects. In recent years, it has gained popularity as a recreational drug, but its potential for scientific research applications has also been explored.

Mechanism of Action

The exact mechanism of action of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine is not fully understood, but it is believed to interact with serotonin receptors in the brain. Specifically, it has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood and perception. It also has affinity for other serotonin receptors, such as 5-HT2C and 5-HT1A. The activation of these receptors is thought to underlie the hallucinogenic effects of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine are not well studied, but it is known to cause changes in perception, mood, and thought. It can also cause physical effects such as dilated pupils, increased heart rate, and elevated blood pressure. The duration of its effects can vary from several hours to up to 12 hours.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine in lab experiments is its relatively simple synthesis method. It can also be used to investigate the effects of psychedelics on the brain and its potential for treating mental health disorders. However, its recreational use and legal status may limit its availability for scientific research.

Future Directions

There are several future directions for research on 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine. One area of interest is its potential for treating mental health disorders, particularly depression and anxiety. Further studies are needed to investigate its therapeutic potential and safety. Another area of interest is its mechanism of action and how it interacts with serotonin receptors in the brain. Understanding these mechanisms could lead to the development of new treatments for mental health disorders. Finally, more research is needed to investigate the long-term effects of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine use and its potential for addiction.

Synthesis Methods

The synthesis of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine involves several steps, starting with the reaction of 2,3-dihydroindole with benzyl chloride to form 1-benzyl-2,3-dihydroindol-3-yl chloride. This intermediate is then reacted with ethylamine to produce 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine, which is the final product. The synthesis of 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine has shown potential for scientific research applications, particularly in the field of neuroscience. It has been used in studies to investigate the effects of psychedelics on the brain and its potential for treating mental health disorders. One study found that 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine increased activity in the default mode network, which is involved in self-referential processing and introspection. This suggests that 2-(1-Benzyl-2,3-dihydroindol-3-yl)ethanamine may have therapeutic potential for conditions such as depression and anxiety.